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Introduction
Chromium-doped beryllium aluminate (Cr³⁺:BeAl₂O₄), commonly known as alexandrite, is a

robust and versatile solid-state laser gain medium. Its unique spectroscopic and material

properties make it highly valuable for a range of applications, from medical procedures like

dermatology and tattoo removal to scientific and industrial uses such as atmospheric lidar and

materials processing.[1][2][3] This document provides detailed application notes and

experimental protocols for the synthesis and characterization of chromium-doped beryllium

aluminate for laser applications.

Alexandrite is renowned for its broad wavelength tunability, typically from 710 nm to 800 nm,

and its ability to operate efficiently at room temperature and even higher temperatures.[1][2][4]

The laser action is based on the vibronic transition of the Cr³⁺ ion within the chrysoberyl

(BeAl₂O₄) host crystal.[5] This four-level laser system allows for efficient operation and Q-
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switching.[6] The material also exhibits high thermal conductivity and thermal shock resistance,

making it suitable for high-power laser systems.[2][7]

Crystal Growth: The Czochralski Method
The primary method for producing high-quality, large single crystals of alexandrite is the

Czochralski method, also known as crystal pulling.[6][8][9][10] This technique involves the

solidification of a crystal from a melt of the same composition.

Experimental Protocol: Czochralski Growth of
Cr³⁺:BeAl₂O₄
1. Raw Material Preparation:

High-purity (99.99% or higher) beryllium oxide (BeO), aluminum oxide (Al₂O₃), and

chromium(III) oxide (Cr₂O₃) powders are used as the starting materials.[8]

The powders are precisely weighed to achieve the desired stoichiometric ratio for beryllium

aluminate and the target chromium doping concentration. Typical chromium concentrations

range from 0.03 to 0.5 atomic percent.[11][12][13]

The powders are thoroughly mixed to ensure a homogeneous melt composition.

2. Melting:

The mixed powders are placed in an iridium crucible, which is necessary to withstand the

high melting point of chrysoberyl (approximately 1870°C).[10]

The crucible is placed within a Czochralski crystal growth furnace, which provides a

controlled atmosphere (e.g., inert gas like argon or a slightly oxidizing atmosphere) to

prevent contamination and control the oxidation state of chromium.

The furnace temperature is gradually raised to melt the raw materials completely.

3. Crystal Pulling:

A seed crystal of alexandrite with a specific crystallographic orientation is mounted on a

rotating pull rod.[9]
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The pull rod is lowered until the seed crystal just touches the surface of the molten material.

The temperature is carefully controlled to allow the seed to partially melt back, ensuring a

dislocation-free interface for new crystal growth.

The pull rod is then slowly withdrawn (pulled) upwards while being rotated. The pulling rate

(typically a few millimeters per hour) and rotation rate (typically a few rotations per minute)

are critical parameters that control the crystal diameter and quality.[9][10]

As the seed is pulled, the molten material crystallizes onto the seed, forming a single,

continuous crystal boule.

4. Cooling and Annealing:

Once the desired crystal length is achieved, the boule is slowly withdrawn from the melt and

the furnace temperature is gradually reduced over an extended period. This slow cooling

process is crucial to minimize thermal stress and prevent cracking of the crystal.

The grown crystal boule may undergo a subsequent annealing process, where it is held at

an elevated temperature for a period and then slowly cooled to further reduce internal stress

and improve optical quality.

5. Crystal Fabrication:

The alexandrite boule is then cut and polished to the required specifications for laser rods or

other optical components.
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Czochralski method for alexandrite crystal growth.
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Spectroscopic Characterization
The performance of a chromium-doped beryllium aluminate laser is critically dependent on the

spectroscopic properties of the crystal. Key parameters include the absorption and emission

cross-sections, fluorescence lifetime, and quantum yield.

Experimental Protocol: Spectroscopic Analysis
1. Absorption Spectroscopy:

Objective: To determine the absorption spectrum and absorption cross-sections of the

Cr³⁺:BeAl₂O₄ crystal.

Instrumentation: A dual-beam spectrophotometer (e.g., PerkinElmer Lambda 900) is used.

[14]

Procedure:

A polished, plane-parallel sample of the alexandrite crystal with a known thickness is

placed in the sample beam path of the spectrophotometer.

An empty sample holder is placed in the reference beam path.

The absorption spectrum is recorded over a wavelength range that covers the pump

bands of Cr³⁺ (typically 350-700 nm).

The absorption coefficient (α) is calculated from the measured absorbance (A), sample

thickness (l), and the relationship A = αl / 2.303.

The absorption cross-section (σₐ) is then calculated using the formula σₐ = α / N₀, where

N₀ is the concentration of Cr³⁺ ions.

2. Emission Spectroscopy:

Objective: To measure the fluorescence emission spectrum of the Cr³⁺:BeAl₂O₄ crystal.

Instrumentation: A light source for excitation (e.g., an argon-ion laser or a tunable laser), a

monochromator, a photodetector (e.g., a photomultiplier tube), and a lock-in amplifier.[14]
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Procedure:

The alexandrite crystal is excited by the light source at a wavelength within one of its

absorption bands (e.g., 488 nm or 514 nm from an argon-ion laser).

The resulting fluorescence is collected and passed through a monochromator to spectrally

resolve the emission.

The intensity of the fluorescence at each wavelength is measured by the photodetector.

The emission spectrum is recorded, typically in the 650-850 nm range.

The emission cross-section (σₑ) can be calculated from the fluorescence spectrum using

the Füchtbauer-Ladenburg equation.

3. Fluorescence Lifetime Measurement:

Objective: To determine the lifetime of the excited state of the Cr³⁺ ions.

Instrumentation: A pulsed laser source for excitation (e.g., a Q-switched Nd:YAG laser with

frequency doubling, or a tunable optical parametric oscillator), a fast photodetector, and a

digital oscilloscope.[14]

Procedure:

The alexandrite crystal is excited with a short pulse of light from the pulsed laser.

The subsequent fluorescence decay is detected by the fast photodetector.

The decay curve is recorded and averaged on the digital oscilloscope.

The fluorescence lifetime (τ) is determined by fitting an exponential decay curve to the

measured data.

Spectroscopic and Laser Performance Data
The following tables summarize key spectroscopic and laser performance parameters for

chromium-doped beryllium aluminate.
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Table 1: Spectroscopic Properties of Cr³⁺:BeAl₂O₄

Property Value Notes

Dopant Ion Cr³⁺

Host Crystal Beryllium Aluminate (BeAl₂O₄) Chrysoberyl

Cr³⁺ Concentration 0.03 - 0.5 atomic %
Higher concentrations can lead

to reduced crystal quality.[11]

Absorption Bands 380 - 630 nm
Peaks around 410 nm and 590

nm.[3]

Emission Wavelength Range 710 - 820 nm Tunable.[3]

Peak Emission Wavelength ~755 nm [6]

Fluorescence Lifetime ~260 µs at 300 K [11][14]

Stimulated Emission Cross-

Section
0.7 - 3 x 10⁻²⁰ cm² at 300 K

Varies with wavelength and

temperature.[5]

Refractive Index
nₐ ≈ 1.7367, nₑ ≈ 1.7421, nₑ ≈

1.7346 at 755 nm
Biaxial crystal.[13]

Thermal Conductivity 0.23 W/cm·K [11]

Table 2: Laser Performance Characteristics of Alexandrite Lasers
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Parameter Value Pumping Conditions

Slope Efficiency 17.5% - 36%
Varies with pump source and

cavity design.[1][4]

Output Power Up to 1.84 W (CW) Blue-diode-pumped.[7]

Up to 1014 mW (CW) Pumped at 5.44 W.[15]

Lasing Threshold As low as 13 mW Single-mode diode-pumped.[1]

Pulse Energy Up to 1.2 J/pulse [3]

Pulse Duration 5-15 µs (self-Q-switched) [1]

Tuning Range 736 nm to 823 nm Single-mode diode-pumped.[1]

Energy Level Transitions of Cr³⁺ in Beryllium
Aluminate
The laser action in alexandrite is based on the electronic transitions of the Cr³⁺ ion in the

chrysoberyl host lattice. The simplified energy level diagram below illustrates the key

processes.
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Simplified energy level diagram of Cr³⁺ in BeAl₂O₄.

Explanation of the Energy Level Diagram:

Pump Absorption: Cr³⁺ ions are excited from the ⁴A₂ ground state to the broad ⁴T₁ and ⁴T₂

absorption bands by a pump source (e.g., flashlamp or laser diode).[3]

Non-radiative Relaxation: The excited ions rapidly relax non-radiatively to the lower energy

levels of the ⁴T₂ band and the metastable ²E level.[3]

Vibronic Laser Transition: The laser transition occurs from the vibronically broadened ⁴T₂

level back to the ⁴A₂ ground state, resulting in a broad emission spectrum that allows for

wavelength tuning.[5]

R-line Emission: A three-level laser transition can also occur from the ²E metastable state to

the ⁴A₂ ground state, producing a narrow emission line around 680 nm.[5] However, the four-

level vibronic transition is more efficient for tunable laser operation.

Conclusion
Chromium-doped beryllium aluminate is a well-established and highly effective solid-state laser

material with a unique combination of properties. Its broad tunability, high efficiency, and

excellent thermo-mechanical characteristics make it a valuable tool for researchers and

professionals in various fields. The Czochralski method provides a reliable means of producing

large, high-quality alexandrite crystals. Through careful spectroscopic characterization, the

laser performance can be optimized for specific applications, ranging from medical treatments

to advanced scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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